Cas no 2034270-13-6 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide
• CAS No: 2034270-13-6
• MF: C₂₁H₂₀N₂O₅
• MW: 380.3939
• CID: 5347937
• Update Time: 2025-06-12

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-4-oxo-4-phenylbutanamide

• Inchi： 1S/C21H20N2O5/c24-18(16-9-5-2-6-10-16)11-12-19(25)22-17(15-7-3-1-4-8-15)13-23-20(26)14-28-21(23)27/h1-10,17H,11-14H2,(H,22,25)
• InChI Key： PSVVYMWLRHTLCS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(N(C1=O)C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(C([H])([H])C([H])([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 594
• XLogP3: 1.8
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide

Professional Introduction to Compound with CAS No. 2034270-13-6 and Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide

The compound with the CAS number 2034270-13-6 and the product name N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel molecules that can modulate biological pathways in a targeted manner. The N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide structure is particularly noteworthy because it combines elements that are known to enhance binding affinity and selectivity. The presence of a phenyl ring and an oxazolidinone moiety in the molecule suggests potential interactions with various biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs can interact with neurotransmitter receptors and ion channels, thereby influencing neural activity. The 2,4-dioxo-1,3-oxazolidin moiety is particularly interesting because it has been shown to exhibit properties that are conducive to binding with specific proteins involved in neurodegenerative diseases. This has led researchers to explore its potential as a lead compound for the development of new treatments.

The pharmacological profile of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-oxo-4-phenylbutanamide has been the focus of several recent studies. These investigations have revealed that the compound exhibits promising activity in preclinical models of conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to modulate key pathological processes associated with these disorders makes it a valuable candidate for further development.

In addition to its potential applications in neurology, this compound has also shown promise in other therapeutic areas. For instance, its structural features suggest that it could interact with enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. The phenylbutanamide core is known to have anti-inflammatory properties, and when combined with the oxazolidinone moiety, it may enhance these effects significantly.

The synthesis of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-ofoxo-o phenylbutanamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthetic route involves multiple steps, including condensation reactions and cyclization processes, which are well-established in organic chemistry. These methods ensure that the final product is free from impurities and is suitable for further biological testing.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound. One area of particular interest is improving its solubility and bioavailability. These factors are crucial for determining whether a drug will be effective in vivo. By modifying certain aspects of the molecular structure, researchers hope to enhance these properties without compromising biological activity.

The regulatory landscape for new pharmaceuticals is stringent, but compounds like N-[2-(2,4-dioxo-o 1 ,3 - oxazolidin - 3 - yl ) - 1 - phenyleth yl ] - 4 - ox o - 4 - phen ylbutan amide are being evaluated carefully for their safety and efficacy. Clinical trials are underway to assess their potential as therapeutic agents. These trials are designed to provide comprehensive data on how the compounds behave in human subjects, which will be essential for regulatory approval.

In conclusion, the compound with CAS number 2034270-o 13 -6 and the product name N-[2-(2 , 4-dioxo-o 1 ,3 - ox az o lidin - 3 - yl ) - 1 - phenyleth yl ] - 4 - ox o - 4 - phen ylbutan amide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a subject of intense research interest. As more data becomes available from ongoing studies and clinical trials , it is likely that this compound will play an important role in future medical treatments .